Cas no 1820569-86-5 ((1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride)

• Product Name: (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride
• CAS No: 1820569-86-5
• CID: 4618811
• Update Time: 2025-05-20

(1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(Trifluoromethyl)cyclopropan-1-amine Hydrochloride
• (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride

• Inchi： InChI=1S/C4H6F3N.ClH/c5-4(6,7)2-1-3(2)8;/h2-3H,1,8H2;1H/t2-,3-;/m1./s1
• InChI Key： SOHXDJVKUXKZIJ-SWLXLVAMSA-N
• SMILES： C1[C@H]([C@@H]1N)C(F)(F)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride

Introduction to (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 1820569-86-5)

Compound (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride, identified by its CAS number 1820569-86-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of cyclic amine derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The structural motif of (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride consists of a cyclopropane ring substituted with an amine group at the 1-position and a trifluoromethyl group at the 2-position. The cyclopropane ring is known for its rigid three-membered structure, which can influence the conformation and reactivity of the molecule. The amine group provides a nucleophilic center, while the trifluoromethyl group enhances lipophilicity and metabolic stability, key factors in drug design.

In recent years, there has been a growing interest in developing novel pharmaceutical agents that incorporate fluorinated moieties. Fluorochemicals are widely used in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic half-life. The introduction of fluorine atoms can also improve binding affinity to biological targets, making fluorinated compounds highly desirable in drug discovery.

Research involving (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride has explored its potential in various therapeutic areas. One notable area is its application as an intermediate in the synthesis of more complex molecules. The unique structural features of this compound make it a versatile building block for designing drugs targeting different biological pathways.

Recent studies have highlighted the pharmacological properties of derivatives similar to (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride. For instance, modifications of the cyclopropane ring have shown promising results in inhibiting certain enzymes and receptors involved in inflammatory responses and cancer progression. The trifluoromethyl group plays a crucial role in these interactions by enhancing binding affinity and selectivity.

The synthesis of (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The stereochemistry of the compound is particularly important, as the (1R,2R) configuration is essential for its biological activity. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity.

In addition to its synthetic significance, (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride has been studied for its potential role in medicinal chemistry. Researchers have investigated its interactions with various biological targets, including enzymes and receptors relevant to neurological disorders, cardiovascular diseases, and infectious diseases. The trifluoromethyl group's ability to modulate electronic properties makes it an attractive feature for designing molecules with enhanced pharmacological effects.

The pharmacokinetic profile of compounds like (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride is another area of interest. Fluorinated compounds often exhibit improved metabolic stability, which can lead to longer half-lives and more consistent therapeutic effects. This property is particularly valuable in chronic disease management where sustained drug levels are essential.

The use of computational methods has also been instrumental in understanding the behavior of (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These insights can guide the design of next-generation drugs with improved efficacy and reduced side effects.

In conclusion, (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 1820569-86-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for drug synthesis and a promising candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative treatments for human diseases.